Cas no 1178319-46-4 (1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine)
1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-N-(propan-2-yl)-1H-pyrazol-3-amine
- 1H-Pyrazol-3-amine, 1-methyl-N-(1-methylethyl)-
- 1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine
-
- Inchi: 1S/C7H13N3/c1-6(2)8-7-4-5-10(3)9-7/h4-6H,1-3H3,(H,8,9)
- InChI Key: CQIJMWBPQZOTKT-UHFFFAOYSA-N
- SMILES: N1(C)C=CC(NC(C)C)=N1
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 247.1±13.0 °C at 760 mmHg
- Flash Point: 103.2±19.8 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M334133-10mg |
1-Methyl-N-(propan-2-yl)-1H-pyrazol-3-amine |
1178319-46-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M334133-50mg |
1-Methyl-N-(propan-2-yl)-1H-pyrazol-3-amine |
1178319-46-4 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M334133-100mg |
1-Methyl-N-(propan-2-yl)-1H-pyrazol-3-amine |
1178319-46-4 | 100mg |
$ 295.00 | 2022-06-03 | ||
| Chemenu | CM405860-250mg |
1-Methyl-N-(propan-2-yl)-1H-pyrazol-3-amine |
1178319-46-4 | 95%+ | 250mg |
$353 | 2023-01-04 | |
| Chemenu | CM405860-500mg |
1-Methyl-N-(propan-2-yl)-1H-pyrazol-3-amine |
1178319-46-4 | 95%+ | 500mg |
$648 | 2023-01-04 | |
| Chemenu | CM405860-1g |
1-Methyl-N-(propan-2-yl)-1H-pyrazol-3-amine |
1178319-46-4 | 95%+ | 1g |
$822 | 2023-01-04 | |
| Enamine | EN300-167198-0.05g |
1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine |
1178319-46-4 | 95% | 0.05g |
$174.0 | 2023-05-26 | |
| Enamine | EN300-167198-0.1g |
1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine |
1178319-46-4 | 95% | 0.1g |
$257.0 | 2023-05-26 | |
| Enamine | EN300-167198-0.25g |
1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine |
1178319-46-4 | 95% | 0.25g |
$367.0 | 2023-05-26 | |
| Enamine | EN300-167198-0.5g |
1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine |
1178319-46-4 | 95% | 0.5g |
$579.0 | 2023-05-26 |
1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine
Introduction to 1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine (CAS No. 1178319-46-4)
1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1178319-46-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a structurally versatile scaffold that has been widely explored for its pharmacological properties. Pyrazoles are known for their broad biological activity, making them valuable intermediates in the synthesis of various therapeutic agents.
The molecular structure of 1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine consists of a six-membered aromatic ring containing two nitrogen atoms, with substituents that enhance its reactivity and potential biological function. The presence of a methyl group at the 1-position and an isopropyl group at the N-position contributes to its unique chemical profile. These substituents not only influence its electronic properties but also play a crucial role in determining its interaction with biological targets.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The pyrazole scaffold, due to its structural flexibility and ability to modulate biological pathways, has emerged as a key component in drug discovery. 1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine has been studied for its potential role in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer activities.
One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The pyrazole ring can serve as a foundation for further functionalization, allowing chemists to tailor the properties of the resulting compounds to specific biological needs. This adaptability has made 1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine a subject of interest for both academic researchers and industrial chemists.
Recent studies have begun to explore the mechanistic aspects of how 1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine interacts with biological targets. Initial investigations suggest that it may exert its effects through multiple pathways, depending on the context of its application. For instance, in inflammatory conditions, it has been hypothesized that this compound could modulate cytokine production by interacting with specific enzymes or receptors.
The synthesis of 1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine is another area of active research. Chemists have developed several synthetic routes to access this compound efficiently and in high yield. These methods often involve multi-step processes that require careful optimization to ensure regioselectivity and minimize byproduct formation. The development of efficient synthetic strategies is crucial for both laboratory-scale studies and potential industrial applications.
In addition to its pharmacological potential, 1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine has also been examined for its chemical stability and solubility characteristics. These properties are essential for determining how the compound behaves in different environments, such as in solution or when incorporated into drug formulations. Understanding these physicochemical properties is critical for predicting its behavior in biological systems and for designing effective delivery methods.
The future direction of research on 1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine appears promising, with several avenues for further exploration. One key area involves expanding the range of derivatives that can be synthesized from this core structure. By introducing additional functional groups or altering the substitution pattern, researchers may uncover new biological activities or enhance existing ones.
Another important direction is the investigation of 1-methyl-N-(propan-2-y l)-1H-pyrazol -3 -amine's role in drug development pipelines. As more data becomes available on its efficacy and safety profiles, it could serve as a lead compound for further optimization into a viable therapeutic agent. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating laboratory findings into clinical applications.
The integration of computational methods into the study of 1-methyl-N-(propan -2 -yl)-1H-pyrazol -3 -amine is also gaining traction. Techniques such as molecular modeling and computer-assisted drug design can provide valuable insights into how this compound interacts with biological targets at the molecular level. These computational approaches can accelerate the discovery process by predicting binding affinities and identifying potential lead compounds more efficiently than traditional experimental methods alone.
In conclusion, 1-methyl-N-(propan -2 -yl) - 1 H -pyrazol -3 -amine (CAS No .1178319 -46 -4) represents a fascinating subject of study within pharmaceutical chemistry . Its unique structural features , coupled with promising preliminary data on its biological activity , make it an attractive candidate for further research . As our understanding of this compound grows , so too will our ability to harness its potential for developing novel therapeutic agents . The continued exploration of 1 -methyl -N -( pro pan -2 - yl) - 1 H -py raz ol -3-am ine holds great promise for advancing both fundamental scientific knowledge and applied drug discovery efforts . p >
1178319-46-4 (1-methyl-N-(propan-2-yl)-1H-pyrazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)